Cas no 2172446-91-0 ({5-ethyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {5-ethyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172446-91-0
• MF: C₈H₁₃F₃N₄
• MW: 222.210831403732
• CID: 5569175
• PubChem ID: 165594635
• Update Time: 2025-08-03

{5-ethyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-1596241
• {[5-ethyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• 2172446-91-0
• {5-ethyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

• Inchi： 1S/C8H13F3N4/c1-3-7-6(4-12-2)13-14-15(7)5-8(9,10)11/h12H,3-5H2,1-2H3
• InChI Key： HQGIDOIJBWIZMQ-UHFFFAOYSA-N
• SMILES： FC(CN1C(CC)=C(CNC)N=N1)(F)F

Computed Properties

• Exact Mass: 222.10923092g/mol
• Monoisotopic Mass: 222.10923092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.7Ų

Additional information on {5-ethyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

The Comprehensive Overview of {5-Ethyl-1-(2,2,2-Trifluoroethyl)-1H-1,2,3-Triazol-4-Ylmethyl}(Methyl)Amine

The compound {5-Ethyl-1-(2,2,2-Trifluoroethyl)-1H-1,2,3-Triazol-4-Ylmethyl}(Methyl)Amine with CAS No. 2172446-91-0 is a highly specialized organic compound that has garnered significant attention in the fields of drug discovery, materials science, and biotechnology. This compound is notable for its unique structural features and its potential applications in advanced chemical systems. The molecule combines a triazole ring system with ethyl and trifluoroethyl substituents, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of triazole-containing compounds in bioconjugation chemistry and click chemistry. The presence of the 1,2,3-triazole ring in this compound makes it an ideal candidate for applications in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This reactivity is further enhanced by the trifluoroethyl group, which introduces steric and electronic effects that can fine-tune the compound's reactivity and selectivity in various reaction conditions.

The synthesis of {5-Ethyl-1-(2,2,2-Trifluoroethyl)-1H-1,2,3-Triazol-4-Ylmethyl}(Methyl)Amine involves a multi-step process that typically includes the formation of the triazole ring via a click reaction followed by functionalization with ethyl and trifluoroethyl groups. The methylamine substituent adds to the compound's versatility by providing additional sites for chemical modification or interaction with other molecules. Recent advancements in catalytic methods have made the synthesis of such compounds more efficient and scalable.

In terms of applications, this compound has shown promise in the development of bioorthogonal reactions, which are critical for studying complex biological systems without interfering with native biochemical processes. Its ability to undergo selective transformations under mild conditions makes it particularly valuable in drug delivery systems and biosensor technologies.

Furthermore, the incorporation of fluorine atoms in the trifluoroethyl group introduces unique properties such as increased lipophilicity and improved metabolic stability. These characteristics are highly desirable in pharmaceutical development, where compounds must exhibit optimal pharmacokinetic profiles to be effective therapeutic agents.

Recent research has also explored the use of this compound as a ligand in metal coordination chemistry. The nitrogen atoms within the triazole ring can act as coordinating sites for metal ions, enabling the formation of stable metal complexes with potential applications in catalysis and materials science.

In conclusion, {5-Ethyl-1-(2,2,2-Trifluoroethyl)-1H-1,2,3-Triazol-4-Ylmethyl}(Methyl)Amine (CAS No. 2172446-91-0) is a versatile and innovative compound that continues to find new applications across diverse scientific disciplines. Its unique structure and reactivity make it a valuable tool for researchers seeking to push the boundaries of modern chemistry.